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Compound of Interest

Compound Name: Aflatoxin M2-13C17

Cat. No.: B15141633

Essential Safety and Handling of Aflatoxin M2-

13C17

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Aflatoxin M2-13C17. The following procedures are
designed to ensure the safe handling and disposal of this hazardous compound.

Aflatoxin Mz is a metabolite of Aflatoxin B2 and is classified as a potent carcinogen and toxin.[1]
[2] The isotopically labeled Aflatoxin M2-13C17 should be handled with the same stringent safety
precautions as its unlabeled counterpart. It is fatal if swallowed, comes into contact with skin, or
is inhaled.[2][3][4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table
summarizes the required personal protective equipment.
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PPE Category Item Specifications

Nitrile or latex gloves are
Hand Protection Chemical-resistant gloves suitable. Double gloving is

recommended.

A snap-front coat with cinch
Body Protection Laboratory coat cuffs is advised to provide a

secure fit.[5]

Recommended to provide an

Disposable outer sleeves additional layer of protection.
[5]
Must be worn at all times in the
Eye Protection Safety goggles or face shield laboratory to protect from
splashes.
NIOSH/MSHA or European Required when handling the
Respiratory Protection Standard EN 149 approved solid form or when there is a
respirator risk of aerosol generation.[4]

Operational Plan and Disposal

Safe handling and disposal of Aflatoxin M2-13C17 require a controlled environment and
meticulous procedures. All operations involving this compound should be conducted within a
certified chemical fume hood or a Class Il Biosafety Cabinet to contain any potential aerosols.

[5]
Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a clearly labeled, sealed container in a locked, ventilated, and
designated hazardous substance storage area at the recommended temperature of 4°C.[1]

Handling and Experimental Work:
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area within the fume hood by lining it with absorbent, disposable bench paper.

Weighing: If working with the solid form, handle it with extreme care to avoid generating dust,
as aflatoxins can be electrostatic.[6]

Solution Preparation: When preparing solutions, add solvents slowly to prevent splashing.
Keep containers sealed when not in use.

Post-Experiment: After handling, wipe down the work area with a decontaminating solution,
such as a fresh 10% bleach solution. All disposable materials used during the experiment,
including gloves, bench paper, and pipette tips, must be treated as hazardous waste.

Disposal:

All contaminated waste, including excess reagents, must be collected in a designated,
sealed hazardous waste container.

Dispose of the hazardous waste through an approved institutional or commercial waste
disposal service.[3] Do not dispose of it down the drain.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes and seek immediate medical attention.[3][4]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air and seek immediate medical attention.[3][4]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[3]

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for safely handling Aflatoxin

M2-13C17 from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Aflatoxin M2-13C17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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